Cas no 181422-56-0 ((3-(Quinolin-4-yl)phenyl)methanol)

• Product Name: (3-(Quinolin-4-yl)phenyl)methanol
• CAS No: 181422-56-0
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 5717952
• PubChem ID: 56604493
• Update Time: 2025-05-25

(3-(Quinolin-4-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 181422-56-0
• SCHEMBL4012439
• 3-(Quinolin-4-yl)benzyl alcohol
• (3-(Quinolin-4-yl)phenyl)methanol
• SB69671

• MDL： MFCD20233186
• Inchi： 1S/C16H13NO/c18-11-12-4-3-5-13(10-12)14-8-9-17-16-7-2-1-6-15(14)16/h1-10,18H,11H2
• InChI Key： NCEKACJCMGKHGV-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 235.099714038g/mol
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on (3-(Quinolin-4-yl)phenyl)methanol

Recent Advances in the Study of (3-(Quinolin-4-yl)phenyl)methanol (CAS: 181422-56-0) in Chemical Biology and Pharmaceutical Research

The compound (3-(Quinolin-4-yl)phenyl)methanol (CAS: 181422-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The quinoline scaffold, a key structural feature of this molecule, is known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have explored the optimization of this scaffold to enhance its efficacy and selectivity.

One of the most notable advancements in the study of (3-(Quinolin-4-yl)phenyl)methanol is its role as an intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have demonstrated that modifications to the quinoline core and the methanol side chain can significantly influence the compound's binding affinity and inhibitory activity against specific kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a selective inhibitor of the JAK2 kinase, a target implicated in myeloproliferative disorders.

In addition to its kinase inhibitory properties, (3-(Quinolin-4-yl)phenyl)methanol has been investigated for its antimicrobial potential. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant strains of Mycobacterium tuberculosis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing tuberculosis therapies. This finding underscores the potential of (3-(Quinolin-4-yl)phenyl)methanol as a scaffold for developing new antibiotics.

Another area of interest is the compound's application in neurodegenerative disease research. Preliminary studies suggest that (3-(Quinolin-4-yl)phenyl)methanol derivatives may modulate pathways involved in neuroinflammation and oxidative stress, both of which are implicated in diseases like Alzheimer's and Parkinson's. A 2022 study in ACS Chemical Neuroscience demonstrated that certain derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in vitro. While further in vivo studies are needed, these findings open new avenues for therapeutic development.

The synthesis and scalability of (3-(Quinolin-4-yl)phenyl)methanol have also been areas of active research. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthetic routes for this compound. For example, a 2023 publication in Organic Process Research & Development described a catalytic method that reduces the need for hazardous reagents and improves yield. Such innovations are critical for the compound's transition from laboratory research to industrial-scale production.

In conclusion, (3-(Quinolin-4-yl)phenyl)methanol (CAS: 181422-56-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span kinase inhibition, antimicrobial therapy, and neurodegenerative disease treatment, among others. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs. The compound's potential for drug development, coupled with advances in synthetic methodologies, positions it as a key player in the future of medicinal chemistry.